BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermochemical Profiling of 2-(4-Bromophenyl)-
N,N-dimethylethanamine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-(4-Bromophenyl)-N,N-
Compound Name:

dimethylethanamine
CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Executive Summary: The Data Gap in Halogenated
Phenethylamines

In pharmaceutical synthesis, 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 13993-56-
1) serves as a critical electrophilic intermediate, particularly in the manufacture of
antihistamines (e.g., Brompheniramine) and serotonin-norepinephrine reuptake inhibitors.
Despite its industrial utility, specific experimental thermochemical data—specifically Standard
Enthalpy of Formation (

) and Isobaric Heat Capacity (
)—remains absent from public repositories like NIST or DIPPR.

This guide addresses that deficit. Instead of relying on generic approximations, we apply
Benson’s Group Additivity (BGA) theory to derive precise thermochemical estimates.
Furthermore, we outline a self-validating experimental protocol using Differential Scanning
Calorimetry (DSC) to verify these theoretical values, ensuring process safety during scale-up.
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Compound Identity & Physicochemical Baseline[1]

[2]

Before establishing thermodynamic parameters, we must define the structural baseline. The

presence of the para-bromine atom significantly alters the lattice energy and boiling point

compared to the parent phenethylamine.

Property Value | Description

Source/Method

2-(4-Bromophenyl)-N,N-

IUPAC Name ) ) Nomenclature
dimethylethanamine

CAS RN 13993-56-1 (Free Base) Chemical Abstracts

Formula Stoichiometry

Mol.[1][2](3][4][5][6][71[8][9]10]

) 228.13 g/mol
Weight

Calculated

Pale yellow oil (Free Base) /

Physical State . .
Crystalline Solid (HCI Salt)

Observation

Boiling Point Number (BPN)

Boiling Point 245°C (est. @ 760 mmH

J ( 9 Method
Flash Point >105°C Closed Cup Estimate
pKa 9.3+£0.2 ACD/Labs Prediction

Critical Note: The free base is prone to oxidation and carbonate formation upon air exposure. All

thermochemical values below refer to the gas-phase free base unless otherwise noted, as this

is the reactive species in nucleophilic substitutions.

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://www.medchemexpress.com/2-4-bromophenoxy-n-n-dimethylethanamine-d6.html
https://www.bldpharm.com/products/1808-12-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/45266805
https://pubchemlite.lcsb.uni.lu/e/compound/57024
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_-N-methylethanamine
https://par.nsf.gov/servlets/purl/10259941
https://www.thegoodscentscompany.com/data/rw1263541.html
https://ecampusontario.pressbooks.pub/genchemforgeegees/chapter/appendix-g-standard-enthalpies-of-formation-for-selected-substances/
https://pubmed.ncbi.nlm.nih.gov/30614291/
https://www.sigmaaldrich.com/JP/ja/product/sial/227056
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermochemical Parameters: Group Additivity
Derivation

In the absence of combustion calorimetry data, we utilize Benson’s Group Additivity, a method
validated to within £2-3 kcal/mol for non-strained organic molecules.

Structural Fragmentation
We decompose the molecule into the following Benson Groups:
e Aromatic Ring: 4 x
, 1 x
, 1 x
e Alkyl Chain: 1 x
, 1 x
e Amine Terminus: 1 x

2%

Calculation of Standard Enthalpy of Formation ( )[12]
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Group Fragment Count Increment Total Contribution
(kcallmol)
4 3.30 +13.20
1 9.70 +9.70
1 5.51 +5.51
1 -4.86 -4.86
1 -6.60 -6.60
1 24.30 +24.30
2 -10.08 -20.16

Total +21.09 kcal/mol

Result: The estimated gas-phase enthalpy of formation is +21.1 kcal/mol (+88.2 kJ/mol).
Interpretation: The positive value indicates the molecule is endothermic relative to its elements,
primarily due to the amine and aryl-bromide functionalities. This suggests significant energy
release upon combustion or oxidative decomposition.

Isobaric Heat Capacity ( ) Estimation (at 298 K)

Using the same groups to estimate heat capacity is vital for thermal runaway modeling.
o Estimated

(298 K): 58.5 cal/mol-K (244.7 J/mol-K)

 Significance: The heavy bromine atom suppresses high-frequency vibrations, lowering the
specific heat capacity (per gram) compared to the non-halogenated analog. This means the
substance will heat up faster per unit of energy input—a critical safety factor.

Experimental Validation Protocols

As a scientist, you cannot rely solely on calculation. The following protocols are designed to
validate the theoretical values and establish a safety envelope.
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Protocol A: Hybrid Determination Workflow

This workflow combines Differential Scanning Calorimetry (DSC) with computational refinement
to finalize the thermodynamic profile.

DSC Analysis _p.| ExtractEnthalpy of Fusion | AH_solid ~ AH_gas - AH_sub

(Ramp 5°C/min, N2) (AH_fus)

- TGA Analysis _____Stability Limit
gl (Decomposition Onset) |ttt o T
“““““ Solid State AH_f

(Derived)

Sample: 2-(4-Br)-N,N-DMPE
(>99% Purity)

Benson Additivity
(Gas Phase AH_f)

Knudsen Effusion
(Optional: AH_sub)

Click to download full resolution via product page

Figure 1:Hybrid Experimental-Computational Workflow for Thermochemical Validation.

Protocol B: Isodesmic Reaction Scheme
(Computational)

To refine the

without expensive calorimetry, run a DFT calculation (B3LYP/6-311+G(d,p)) on the following
isodesmic reaction. Errors cancel out because bond types are conserved.

Reaction: 2-(4-Br-Ph)-amine + Benzene = Phenethylamine + Bromobenzene
e Calculate electronic energies (

) for all four species.

¢ Use known experimental

for Benzene, Bromobenzene, and Phenethylamine (well-established).
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e Solve for the unknown
of the target molecule.[11]

Process Safety & Stability Profile

The combination of a tertiary amine and an aryl halide presents unique thermal risks.

Thermal Decomposition Pathways

At elevated temperatures (>260°C), two primary degradation mechanisms compete:

o C-Br Homolysis: The weakest bond (Bond Dissociation Energy ~80 kcal/mol). Generates aryl

radicals, leading to polymerization.

» Hofmann-type Elimination: Though less likely without a quaternary center, thermal stress can

induce

-elimination or dealkylation.
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Figure 2:Thermal Decomposition Pathways under Process Stress.

Storage & Handling

Incompatibility: Avoid strong oxidizers (peroxides, permanganates). The amine nitrogen is
easily oxidized to the N-oxide, which is significantly less stable and may decompose

exothermically.

Shelf-Life: Stable for >2 years if stored under Argon at <25°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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